Cas no 40786-45-6 (1,2-Epoxy-3-(2-propylphenoxy)propane)
40786-45-6 structure
Product Name:1,2-Epoxy-3-(2-propylphenoxy)propane
CAS No:40786-45-6
MF:C12H16O2
MW:192.254243850708
CID:2633762
PubChem ID:12355851
Update Time:2025-04-21
1,2-Epoxy-3-(2-propylphenoxy)propane Chemical and Physical Properties
Names and Identifiers
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- DB-104045
- SCHEMBL3691180
- 40786-45-6
- 1,2-epoxy-3-(2-propylphenoxy)propane
- TWFDUASEWSCMRO-UHFFFAOYSA-N
- 1,2-epoxy-3-(2-propylphenoxy) propane
- 1,2-Epoxy-3-(2-propylphenoxy)propane
-
- Inchi: 1S/C12H16O2/c1-2-5-10-6-3-4-7-12(10)14-9-11-8-13-11/h3-4,6-7,11H,2,5,8-9H2,1H3
- InChI Key: TWFDUASEWSCMRO-UHFFFAOYSA-N
- SMILES: O1CC1COC1C=CC=CC=1CCC
Computed Properties
- Exact Mass: 192.115029749Da
- Monoisotopic Mass: 192.115029749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 21.8Ų
1,2-Epoxy-3-(2-propylphenoxy)propane Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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